Cas no 1566855-97-7 (2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid)

• Product Name: 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid
• CAS No: 1566855-97-7
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 5151692
• PubChem ID: 104574679
• Update Time: 2025-05-23

2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-bromo-2-chloro-6-fluoro-
• EN300-151013
• 1566855-97-7
• 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid

• Inchi： 1S/C8H5BrClFO2/c9-7(8(12)13)6-4(10)2-1-3-5(6)11/h1-3,7H,(H,12,13)
• InChI Key： FRPCBGRCKIFRBC-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.820±0.06 g/cm3(Predicted)
• Boiling Point: 305.4±37.0 °C(Predicted)
• pka: 2.14±0.12(Predicted)

Additional information on 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid

Introduction to 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid (CAS No. 1566855-97-7)

2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid, identified by its CAS number 1566855-97-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bromine substituent at the alpha position of the acetic acid moiety, coupled with a dichloro-fluorinated aromatic ring. Such structural features make it a versatile intermediate in the synthesis of various biologically active agents, particularly in the development of novel therapeutic agents targeting complex diseases.

The molecular structure of 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid consists of a central acetic acid backbone (CH₃COOH) with a bromine atom attached to the second carbon atom. The aromatic ring is substituted with chlorine atoms at the 2nd and 6th positions, and a fluorine atom at the 6th position, which collectively contribute to its unique electronic and steric properties. This arrangement not only influences its reactivity in chemical transformations but also plays a crucial role in modulating its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic systems. The presence of bromine and chlorine atoms in 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid enhances its potential as a building block for drug discovery. Halogenated aromatic compounds are known for their ability to interact strongly with biological targets due to their increased lipophilicity and ability to participate in various biochemical interactions. This has led to their extensive use in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid is its utility as a key intermediate in the preparation of more complex molecules. For instance, it can be readily converted into esters, amides, or other derivatives that serve as pharmacophores in drug design. The bromine atom at the alpha position allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents at strategic positions within the molecule.

The pharmaceutical industry has been particularly interested in halogenated phenylacetic acids due to their demonstrated efficacy in preclinical studies. Several analogs of 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid have shown promising activity against targets associated with cancer, inflammation, and infectious diseases. For example, researchers have reported the synthesis and evaluation of derivatives that exhibit inhibitory effects on specific enzymes or receptors implicated in disease pathogenesis. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The synthetic route to 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid involves multiple steps that highlight its complexity and synthetic challenge. Typically, it begins with the bromination of a suitable precursor followed by halogenation and fluorination of the aromatic ring. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid has been employed in various studies aimed at understanding structure-activity relationships (SAR) within halogenated phenylacetic acid derivatives. These studies often involve computational modeling and experimental validation to elucidate how structural modifications influence biological activity. Such investigations not only provide insights into drug design principles but also contribute to the development of more effective therapeutic strategies.

The growing body of literature on 2-bromo-2-(2-chloro-6-fluorophenyl)acetic acid underscores its significance as a versatile intermediate in medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool in the arsenal of pharmaceutical scientists.